Cas no 1261726-80-0 (3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile)

• Product Name: 3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile
• CAS No: 1261726-80-0
• MF: C₉H₆N₂O
• MW: 158.15674161911
• MDL: MFCD12924851
• CID: 1026645
• Update Time: 2025-08-02

3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Oxoisoindoline-5-carbonitrile
• AG-I-03404
• AK-50992
• ANW-52707
• CTK4B5003
• KB-125188
• SureCN2041218
• 3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile
• 1H-Isoindole-5-carbonitrile, 2,3-dihydro-3-oxo-
• OBXKDLJQBYJDHR-UHFFFAOYSA-N
• 5059AA
• FCH1144811
• CM10252
• AX8215943
• ST24022974
• AM20020336
• O19305

• MDL： MFCD12924851
• Inchi： 1S/C9H6N2O/c10-4-6-1-2-7-5-11-9(12)8(7)3-6/h1-3H,5H2,(H,11,12)
• InChI Key： OBXKDLJQBYJDHR-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C#N)C=CC=2CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Topological Polar Surface Area: 52.9

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.92 g/l) (25 º C),

3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile

Introduction to 3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile (CAS No. 1261726-80-0)

3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1261726-80-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoindole family, a class of molecules characterized by a bicyclic structure consisting of a benzene ring fused to a five-membered ring containing nitrogen. The presence of a carbonyl group at the 3-position and a nitrile group at the 5-position imparts unique reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The structural features of 3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile make it an intriguing candidate for further exploration in synthetic chemistry and pharmacology. The isoindole core is known to be present in several biologically active natural products and pharmaceuticals, suggesting that derivatives of this compound may exhibit promising therapeutic properties. Specifically, the electron-withdrawing nature of the nitrile group and the electrophilic center provided by the carbonyl group enable diverse chemical transformations, including nucleophilic additions, condensations, and cyclizations, which are pivotal for constructing more complex molecular architectures.

In recent years, there has been growing interest in isoindole derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. Researchers have been particularly focused on developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The flexibility of the 3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile scaffold allows for structural modifications that can optimize binding affinity and selectivity, thereby enhancing its pharmacological efficacy.

One of the most compelling aspects of 3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile is its role as a precursor in the synthesis of more complex bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors of kinases and other enzymes implicated in cancer progression. The nitrile group can be hydrolyzed to form a carboxylic acid, which can then be further functionalized to introduce additional pharmacophores. Similarly, the carbonyl group can undergo reduction or oxidation reactions to yield alcohols or esters, respectively, providing multiple avenues for structural diversification.

The pharmaceutical industry has also explored the use of 3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile as an intermediate in the synthesis of antiviral and antibacterial agents. The isoindole core is structurally similar to several known bioactive compounds that exhibit potent activity against pathogens. By leveraging computational modeling and high-throughput screening techniques, scientists have identified derivatives of this compound that show promising activity against drug-resistant strains of bacteria and viruses.

Moreover, the chemical versatility of 3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile has made it a popular choice for academic research laboratories investigating novel synthetic methodologies. Researchers have demonstrated innovative approaches for constructing complex isoindole derivatives through multi-step organic transformations. These include transition-metal-catalyzed cross-coupling reactions, asymmetric hydrogenations, and photochemical processes, which have expanded the synthetic toolbox for medicinal chemists.

The biological evaluation of 3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile has revealed several interesting properties that warrant further investigation. In preclinical studies, certain derivatives have shown inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. Additionally, some isoindole-based compounds have demonstrated neuroprotective properties in animal models of neurodegenerative diseases like Alzheimer's and Parkinson's.

Recent advances in computational chemistry have also contributed to the understanding of how structural modifications influence the biological activity of 3 oxo 2 3 dihydro 1H isoindole 5 carbonitrile derivatives. Molecular docking studies have identified key interactions between these compounds and their target proteins, providing insights into their mechanism of action. These findings have guided the design of next-generation analogs with improved potency and selectivity.

The synthesis and characterization of 3 oxo 2 3 dihydro 1H isoindole 5 carbonitrile have been facilitated by advancements in spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools allow researchers to confirm the structure of newly synthesized compounds with high precision and to study their dynamic behavior in solution. Additionally, X-ray crystallography has been employed to determine the three-dimensional structures of isoindole-based drugs and their complexes with biological targets.

The future prospects for 3 oxo 2 3 dihydro 1H isoindole 5 carbonitrile are promising given its diverse chemical properties and potential biological applications. Ongoing research efforts are focused on developing more efficient synthetic routes to this compound and its derivatives. Furthermore, collaborations between academia and industry are expected to accelerate the translation of laboratory discoveries into clinical applications.

In conclusion,CAS No1261726800 represents a structurally unique and biologically relevant molecule with significant potential in pharmaceutical research. Its versatility as a scaffold for drug discovery underscores its importance as a building block for developing novel therapeutics against various diseases. As our understanding of its chemical biology continues to evolve,this compound will undoubtedly play an increasingly important role in shaping the future landscape of medicinal chemistry.